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Compound of Interest

Compound Name: Carbocisteine-13C3

Cat. No.: B15222647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Carbocisteine-13C3, a stable isotope-labeled version of Carbocisteine. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development, offering detailed data, experimental

methodologies, and relevant biological context.

Core Physicochemical Data
The fundamental physicochemical characteristics of Carbocisteine-13C3 are crucial for its

application in various scientific disciplines, including but not limited to, analytical chemistry,

drug metabolism studies, and clinical research. The isotopic labeling with three ¹³C atoms

marginally increases the molecular weight compared to the unlabeled Carbocisteine, a factor

that is pivotal for its use as an internal standard in mass spectrometry-based quantification.

General Properties
A summary of the key identification and physical properties of Carbocisteine-13C3 is

presented in Table 1.
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Property Value Reference

Chemical Name
S-((carboxy-13C)methyl-13C)-

L-cysteine-1-13C
[1]

Molecular Formula C₂¹³C₃H₉NO₄S [1][2][3]

Molecular Weight 182.2 g/mol [1]

CAS Number 1391068-19-1 [1][2][3]

Appearance Off-white solid [1]

Melting Point 170-176 °C [4]

Solubility and Partitioning Behavior
The solubility and partitioning characteristics of a compound are critical determinants of its

behavior in biological systems and analytical workflows. While specific quantitative solubility

data for Carbocisteine-13C3 is not readily available, information on its general solubility and

the properties of its non-labeled counterpart provide valuable insights.

Property Value Reference

Solubility in Methanol Soluble [1]

Solubility in Aqueous Acid Slightly soluble [4]

pKa (Carbocisteine) 1.84 [5]

LogP (Carbocisteine) -4.24 [5]

The low LogP value of Carbocisteine indicates its hydrophilic nature, suggesting good solubility

in aqueous media and limited partitioning into lipid bilayers.

Experimental Protocols
Detailed methodologies are essential for the replication and validation of scientific findings. This

section outlines the general experimental protocols for determining key physicochemical

properties, which are applicable to Carbocisteine-13C3.
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Melting Point Determination
The melting point of a solid is a fundamental physical property used for identification and purity

assessment. A common method for its determination is the capillary melting point technique.

Methodology:

Sample Preparation: A small amount of the finely powdered Carbocisteine-13C3 is packed

into a capillary tube to a height of 2-3 mm.[6][7]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a calibrated thermometer or an electronic temperature sensor.[7][8]

Heating and Observation: The sample is heated at a controlled rate. Initially, a rapid heating

rate can be used to determine an approximate melting range. Subsequently, a new sample is

heated slowly (approximately 1-2 °C per minute) as the temperature approaches the

expected melting point.[7][8]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting, and the temperature at which the entire solid has transformed into a liquid

is recorded as the completion of melting. This range represents the melting point of the

substance.[8]

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a powerful analytical technique for determining the purity of pharmaceutical

compounds. Carbocisteine-13C3 is used as an analytical standard for HPLC.[9]

A general HPLC methodology for Carbocisteine analysis is as follows:

Chromatographic System: A liquid chromatograph equipped with a UV detector and a

suitable data acquisition system.

Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size) is commonly

used.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15222647?utm_src=pdf-body
https://www.ursinus.edu/live/files/3146-determination-of-mp-vernier-melt-stationsdoc
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b15222647?utm_src=pdf-body
https://clearsynth.com/categories
https://sphinxsai.com/2017/ch_vol10_no5/2/(583-589)V10N5CT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

modifier (e.g., acetonitrile or methanol). The exact composition is optimized to achieve good

separation.[10][11] For instance, a mobile phase of water and acetonitrile (95:5 v/v) has

been reported.[10]

Detection: UV detection at a wavelength of approximately 210 nm or 215 nm is typical for

Carbocisteine.[11][12]

Sample Preparation: A standard solution of Carbocisteine-13C3 is prepared by dissolving a

precisely weighed amount in the mobile phase or a suitable diluent to a known

concentration.

Analysis: The standard solution is injected into the HPLC system, and the retention time and

peak area are recorded. The purity is determined by comparing the area of the main peak to

the total area of all peaks in the chromatogram.

Biological Context and Metabolic Pathway
Carbocisteine, the non-labeled analogue of Carbocisteine-13C3, is a mucolytic agent that

reduces the viscosity of sputum.[13] Its mechanism of action involves the restoration of the

balance between sialomucins and fucomucins in the bronchial mucus.[6][14] The metabolic fate

of Carbocisteine is an important aspect of its pharmacology.

The primary metabolic pathways for Carbocisteine include acetylation, decarboxylation, and

sulfoxidation, which lead to the formation of inactive metabolites.[5][15][16] Genetic

polymorphism in the enzymes responsible for sulfoxidation can lead to significant variability in

its metabolism among individuals.[5][16]

Below is a simplified representation of the metabolic pathway of Carbocisteine.
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Metabolic pathways of Carbocisteine.

Application as an Internal Standard
Carbocisteine-13C3 is frequently utilized as an internal standard in bioanalytical methods,

particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the

quantification of Carbocisteine in biological matrices such as human plasma.[17]

The workflow for such an analysis typically involves the following steps:
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Bioanalytical workflow for Carbocisteine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15222647?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15222647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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